Cas no 41051-18-7 (Ethyl 3-oxo-4-phenoxybutanoate)

• Product Name: Ethyl 3-oxo-4-phenoxybutanoate
• CAS No: 41051-18-7
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 332135
• Update Time: 2025-06-22

Ethyl 3-oxo-4-phenoxybutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-oxo-4-phenoxybutanoate
• Butanoic acid,3-oxo-4-phenoxy-, ethyl ester
• ethyl 3-oxo-4-phenoxybutanoate(SALTDATA: FREE)
• ethyl 3-oxo-4-phenoxybutyrate
• 3-Oxo-4-Phenoxy-Butyric Acid Ethyl Ester
• 4-Phenoxy-acetessigsaeure-aethylester
• 4-Phenoxyacetessigsaeure-ethylester
• 4-phenoxy-acetoacetic acid ethyl ester
• AC1MI2NJ
• AC1Q34NO
• Ambcb4002004
• CTK4I4202
• ethyl 4-phenoxyacetoacetate
• Ethyl 4-Phenyloxy-3-oxobutanoate
• SureCN6064895

• Inchi： 1S/C12H14O4/c1-2-15-12(14)8-10(13)9-16-11-6-4-3-5-7-11/h3-7H,2,8-9H2,1H3
• InChI Key： SEZPICVFXSJZBS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.13
• Boiling Point: 315.2°Cat760mmHg
• Flash Point: 136.7°C
• Refractive Index: 1.5
• PSA: 52.6